![molecular formula C9H18N2O B2419558 [(4R,8As)-4-methyl-1,3,6,7,8,8a-hexahydropyrrolo[2,1-c][1,4]oxazin-4-yl]methanamine CAS No. 2416219-33-3](/img/structure/B2419558.png)
[(4R,8As)-4-methyl-1,3,6,7,8,8a-hexahydropyrrolo[2,1-c][1,4]oxazin-4-yl]methanamine
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Description
[(4R,8As)-4-methyl-1,3,6,7,8,8a-hexahydropyrrolo[2,1-c][1,4]oxazin-4-yl]methanamine is a useful research compound. Its molecular formula is C9H18N2O and its molecular weight is 170.256. The purity is usually 95%.
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Scientific Research Applications
Catalytic Hydrogenation and Chemical Transformations
Research has explored the catalytic hydrogenation of related structures, revealing the potential for generating a variety of chemical products. For example, dihydrooxazines, under mild hydrogenation conditions, can produce dynamic mixtures of enamines and tetrahydro-2-furanamines. These can be further transformed into 1,4-amino alcohols or isomeric dihydrofurans under varying conditions (Sukhorukov et al., 2008).
Biologically Active Compounds from Natural Sources
The extraction of similar compounds from natural sources like mangrove-derived actinomycetes has been noted. These compounds exhibit potential for pharmaceutical applications, such as in the development of new drugs. For example, some derivatives have shown activity against the influenza A virus subtype H1N1 (Wang et al., 2014).
Potential in Photocytotoxicity and Cellular Imaging
Research has indicated the potential of certain compounds in cellular imaging and photocytotoxicity. This suggests possible applications in medical imaging or cancer treatment. For instance, Iron(III) complexes with certain derivatives exhibit photocytotoxic properties and have been studied for their ability to interact with cellular structures in the presence of red light (Basu et al., 2014).
Synthesis of New Heterocyclic Systems
The synthesis of new heterocyclic systems using derivatives of this compound has been explored. This includes the development of various bicyclic and tricyclic systems, indicating its usefulness in expanding the range of available heterocyclic compounds for various applications (Muzychka et al., 2019).
Antimicrobial and Antifungal Activities
Some derivatives have been evaluated for their in vitro antibacterial and antifungal activities, demonstrating potential for use in developing new antimicrobial agents (Thomas et al., 2010).
Properties
IUPAC Name |
[(4R,8aS)-4-methyl-1,3,6,7,8,8a-hexahydropyrrolo[2,1-c][1,4]oxazin-4-yl]methanamine |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C9H18N2O/c1-9(6-10)7-12-5-8-3-2-4-11(8)9/h8H,2-7,10H2,1H3/t8-,9+/m0/s1 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFRATFVNUQNYTC-DTWKUNHWSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COCC2N1CCC2)CN |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]1(COC[C@H]2N1CCC2)CN |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.25 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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